4-Amino-2,5-difluorobenzonitrile

• IUPAC Name: 4-amino-2,5-difluorobenzonitrile
• InChI: InChI=1S/C7H4F2N2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2
• InChI Key: LAPGMTOHOQPDGI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)N)F)C#N
• Molecular Formula: C7H4F2N2
• DSSTOX Substance ID: DTXSID50371010
• Molecular Weight: 154.12 g/mol
• CAS No.: 112279-61-5

Description

4-Amino-2,5-difluorobenzonitrile is a useful research compound. Its molecular formula is C7H4F2N2 and its molecular weight is 154.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Molecular Structure Studies : Aminobenzonitrile derivatives, including 4-aminobenzonitrile, have been analyzed for their molecular and crystal structures. These studies provide insights into the molecular geometry and electronic properties of these compounds (Heine et al., 1994).

• Pharmacological Applications : Certain derivatives, like 4‐(2‐((2‐hydroxybenzyl)amino)ethyl)‐2,5‐dimethoxybenzonitrile, have been identified as potent serotonin receptor agonists. These compounds are used extensively in pharmacological research, particularly in the study of serotonin receptors (Rørsted et al., 2021).

• Materials Science and Solar Cell Applications : Derivatives like 4-amino-2-(trifluoromethyl)benzonitrile have been used as additives in polymer solar cells, enhancing their efficiency and performance (Jeong et al., 2011).

• Corrosion Inhibition : 2-Aminobenzene-1,3-dicarbonitriles, structurally similar to 4-Amino-2,5-difluorobenzonitrile, have been explored as corrosion inhibitors for metals like steel and aluminum (Verma et al., 2015).

• Spectroscopy and Photochemical Studies : Studies on aminobenzonitriles have explored their electronic and infrared spectra, revealing their potential in spectroscopic applications (Sakota et al., 2001).

• Chemical Synthesis and Reactions : Research has focused on synthesizing various aminobenzonitriles and exploring their chemical reactivity, which is fundamental for creating new compounds and intermediates in chemical syntheses (Fray et al., 2006).

Safety and Hazards

4-Amino-2,5-difluorobenzonitrile is considered hazardous. It is toxic if swallowed, harmful in contact with skin or if inhaled, and may cause skin and eye irritation. It is recommended to avoid breathing its dust, fume, gas, mist, or vapors, and to use it only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

515 g of 2,4,5-trifluorobenzonitrile in 2000 ml of tetrahydrofuran are introduced into an autoclave and heated to 100° C. 250 ml of liquid ammonia are then pumped in at such a rate that the temperature remains in the range from 100 to 105° C. The mixture is then stirred at this temperature for 8 h and then cooled. The pressure reaches a maximum of 22 bar gauge. After the ammonia has been blown off, the solvent is removed using a rotary evaporator. The residue is stirred into 500 ml of water and placed on a suction filter. After filtering with suction, the residue is again slurried with 200 ml of water and filtered with suction. Drying in a vacuum at 40° C. gives 482 g (95.4% of theory) of 4-cyano-2,5-difluoroaniline having a melting point of from 99 to 100° C.